Cas no 70802-89-0 (Benzonitrile, 4-(2-bromo-3-oxo-3-phenylpropyl)-)

• Product Name: Benzonitrile, 4-(2-bromo-3-oxo-3-phenylpropyl)-
• CAS No: 70802-89-0
• MF: C₁₆H₁₂BrNO
• MW: 314.1765832901
• CID: 1747037
• Update Time: 2024-11-27

Benzonitrile, 4-(2-bromo-3-oxo-3-phenylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(2-bromo-3-oxo-3-phenylpropyl)-

• Inchi： 1S/C16H12BrNO/c17-15(16(19)14-4-2-1-3-5-14)10-12-6-8-13(11-18)9-7-12/h1-9,15H,10H2
• InChI Key： ZYDHUGVCTSUHNW-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(CC(Br)C(=O)C2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 313.01026

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Melting Point: 104-106 °C
• Boiling Point: 445.4±40.0 °C(Predicted)
• PSA: 40.86